Cas no 151276-58-3 (Hexadecanoic acid, 16-cyano-)

• Product Name: Hexadecanoic acid, 16-cyano-
• CAS No: 151276-58-3
• MF: C₁₇H₃₁NO₂
• MW: 281.433545351028
• CID: 1324324
• PubChem ID: 19047205
• Update Time: 2025-04-20

Hexadecanoic acid, 16-cyano- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 16-cyano-
• 16-cyanohexadecanoic acid
• GWQPZRVGTYDCOY-UHFFFAOYSA-N
• DTXSID70597699
• 151276-58-3
• SCHEMBL1285460

• Inchi： 1S/C17H31NO2/c18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17(19)20/h1-15H2,(H,19,20)
• InChI Key： GWQPZRVGTYDCOY-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCC#N)=O

Computed Properties

• Exact Mass: 281.23563
• Monoisotopic Mass: 281.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09